Cas no 68840-81-3 (2-BENZYL-AZEPANE)

2-BENZYL-AZEPANE structure
2-BENZYL-AZEPANE structure
Product Name:2-BENZYL-AZEPANE
CAS No:68840-81-3
MF:C13H19N
MW:189.29666352272
CID:972255
PubChem ID:3361401
Update Time:2025-04-19

2-BENZYL-AZEPANE Chemical and Physical Properties

Names and Identifiers

    • 2-BENZYL-AZEPANE
    • 2-Benzylazepane
    • 68840-81-3
    • 2381259-83-0
    • (2R)-2-benzylazepane
    • GCXJNDWBSJHSGC-UHFFFAOYSA-N
    • 2-benzylperhydroazepine
    • AKOS011835906
    • SB74714
    • SCHEMBL11472596
    • DTXSID10391794
    • Inchi: 1S/C13H19N/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-14-13/h1,3-4,7-8,13-14H,2,5-6,9-11H2
    • InChI Key: GCXJNDWBSJHSGC-UHFFFAOYSA-N
    • SMILES: N1CCCCCC1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 189.15187
  • Monoisotopic Mass: 189.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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